Cas no 128949-52-0 (Pyridine, 2-[[(R)-(4-methylphenyl)sulfinyl]methyl]-)
![Pyridine, 2-[[(R)-(4-methylphenyl)sulfinyl]methyl]- structure](https://www.kuujia.com/scimg/cas/128949-52-0x500.png)
128949-52-0 structure
Product name:Pyridine, 2-[[(R)-(4-methylphenyl)sulfinyl]methyl]-
Pyridine, 2-[[(R)-(4-methylphenyl)sulfinyl]methyl]- Chemical and Physical Properties
Names and Identifiers
-
- Pyridine, 2-[[(R)-(4-methylphenyl)sulfinyl]methyl]-
- (R)-2-((p-Tolylsulfinyl)methyl)pyridine
- starbld0014150
- 2-[(4-methylbenzenesulfinyl)methyl]pyridine
- BS-47160
- 128949-52-0
-
- MDL: MFCD34561956
- Inchi: InChI=1S/C13H13NOS/c1-11-5-7-13(8-6-11)16(15)10-12-4-2-3-9-14-12/h2-9H,10H2,1H3
- InChI Key: FLMKPKKHAAJSED-UHFFFAOYSA-N
- SMILES: CC1=CC=C(C=C1)S(=O)CC2=CC=CC=N2
Computed Properties
- Exact Mass: 231.07178521g/mol
- Monoisotopic Mass: 231.07178521g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.2Ų
- XLogP3: 2
Pyridine, 2-[[(R)-(4-methylphenyl)sulfinyl]methyl]- Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R099801-100mg |
Pyridine, 2-[[(R)-(4-methylphenyl)sulfinyl]methyl]- |
128949-52-0 | 97% | 100mg |
¥2134 | 2023-09-10 | |
AstaTech | E75711-0.25/G |
(R)-2-((P-TOLYLSULFINYL)METHYL)PYRIDINE |
128949-52-0 | 95% | 0.25g |
$467 | 2023-09-19 | |
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | R952412-50mg |
(R)-2-((p-Tolylsulfinyl)methyl)pyridine |
128949-52-0 | 97% | 50mg |
¥1035.90 | 2023-02-24 | |
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01383895-100mg |
(R)-2-((p-Tolylsulfinyl)methyl)pyridine |
128949-52-0 | 97% | 100mg |
¥1524.0 | 2023-02-24 | |
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01383895-250mg |
(R)-2-((p-Tolylsulfinyl)methyl)pyridine |
128949-52-0 | 97% | 250mg |
¥2286.0 | 2023-02-24 | |
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01383895-50mg |
(R)-2-((p-Tolylsulfinyl)methyl)pyridine |
128949-52-0 | 97% | 50mg |
¥1151.0 | 2023-02-24 | |
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R099801-1g |
Pyridine, 2-[[(R)-(4-methylphenyl)sulfinyl]methyl]- |
128949-52-0 | 97% | 1g |
¥8000 | 2023-09-10 | |
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R099801-250mg |
Pyridine, 2-[[(R)-(4-methylphenyl)sulfinyl]methyl]- |
128949-52-0 | 97% | 250mg |
¥3200 | 2023-09-10 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-SW035-200mg |
Pyridine, 2-[[(R)-(4-methylphenyl)sulfinyl]methyl]- |
128949-52-0 | 97% | 200mg |
2059.0CNY | 2021-07-10 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-SW035-50mg |
Pyridine, 2-[[(R)-(4-methylphenyl)sulfinyl]methyl]- |
128949-52-0 | 97% | 50mg |
823.0CNY | 2021-07-10 |
Pyridine, 2-[[(R)-(4-methylphenyl)sulfinyl]methyl]- Related Literature
-
Shiqiang Luo,Weiwei Sun,Jianhuang Ke,Yiqi Wang,Shuangke Liu,Xiaobin Hong,Yujie Li,Yufang Chen,Wei Xie,Chunman Zheng Nanoscale, 2018,10, 22601-22611
-
Hongyang Liu,Peichao Zou,Hengqiang Ye,Huolin L. Xin,Kui Du J. Mater. Chem. A, 2021,9, 25513-25521
-
Ken-ichi Sakai,Takaaki Ishikawa,Tomoyuki Akutagawa J. Mater. Chem. C, 2013,1, 7866-7871
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